Ethyl (1R,2R)-2-methyl-4-oxocyclohexane-1-carboxylate

• IUPAC Name: ethyl (1R,2R)-2-methyl-4-oxocyclohexane-1-carboxylate
• InChI: InChI=1S/C10H16O3/c1-3-13-10(12)9-5-4-8(11)6-7(9)2/h7,9H,3-6H2,1-2H3/t7-,9-/m1/s1
• InChI Key: PYWSLDVKSOZIOJ-VXNVDRBHSA-N
• Canonical SMILES: CCOC(=O)C1CCC(=O)CC1C
• Isomeric SMILES: CCOC(=O)[C@@H]1CCC(=O)C[C@H]1C
• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol

Description

The compound “Ethyl (1R,2R)-2-methyl-4-oxocyclohexane-1-carboxylate” is an ester derived from a cyclohexane structure. It has a chiral center, which means it can exist in different enantiomeric forms.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the cyclohexane ring, introduction of the methyl and ethyl groups, and the formation of the ester group. The exact method would depend on the starting materials and the specific reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would include a six-membered cyclohexane ring with a methyl group and an ester group attached. The 1R,2R notation indicates the configuration of the chiral centers in the molecule.

Chemical Reactions Analysis

This compound, like other esters, could undergo reactions such as hydrolysis, reduction, and transesterification. The presence of the cyclohexane ring and the methyl group could also influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the presence of the ester group and the cyclohexane ring.

Scientific Research Applications

Pyrethroid Insecticides

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Ionic Liquids (ILs)

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Chiral Discrimination Studies

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Mechanism of Action

Target of Action

Similar compounds have been known to interact with various receptors and enzymes in the body .

Mode of Action

The specific nature of these interactions and the resulting changes would depend on the compound’s chemical structure and the nature of its targets .

Biochemical Pathways

Similar compounds have been known to influence various biochemical pathways, leading to downstream effects .

Pharmacokinetics

Similar compounds have been studied, and their pharmacokinetic properties have been outlined .

Result of Action

Similar compounds have been known to induce various molecular and cellular effects .

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.